5-Amino-1-phenyl-1H-pyrazole-3-carboxylic acid
Cat. No. B3045346
M. Wt: 203.2 g/mol
InChI Key: MOUMWCTZFHYCJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08962671B2
Procedure details
2 g (8.65 mmol) of ethyl 5-amino-1-phenyl-1H-pyrazole-3-carboxylate are dissolved in 20 ml EtOH and 20 ml of 1M NaOH solution are added. The mixture is stirred overnight, the solvent removed in vacuo and the crude product subject to HPLC chromatography: Yield: 65%
Yield
65%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[N:6]([C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)[N:5]=[C:4]([C:13]([O:15]CC)=[O:14])[CH:3]=1.[OH-].[Na+]>CCO>[NH2:1][C:2]1[N:6]([C:7]2[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=2)[N:5]=[C:4]([C:13]([OH:15])=[O:14])[CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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NC1=CC(=NN1C1=CC=CC=C1)C(=O)OCC
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CCO
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Step Two
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed in vacuo
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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|
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Smiles
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NC1=CC(=NN1C1=CC=CC=C1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 65% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
